6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate

• IUPAC Name: [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-ethoxybenzoate
• InChI: InChI=1S/C19H18N2O5S/c1-3-24-16-7-5-4-6-14(16)18(23)26-17-11-25-13(10-15(17)22)12-27-19-20-8-9-21(19)2/h4-11H,3,12H2,1-2H3
• InChI Key: JAJHDAPMYKCVGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)OC2=COC(=CC2=O)CSC3=NC=CN3C
• Molecular Formula: C19H18N2O5S
• Molecular Weight: 386.4 g/mol

Description

6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Scientific Research Applications

Scientific Research Applications of Parabens

Parabens are a group of synthetic compounds widely used as preservatives in cosmetics, pharmaceuticals, and food products due to their antimicrobial properties. Scientific research on parabens has primarily focused on their bioactivity, potential health effects, and environmental impact. The detailed information on the scientific research applications related to parabens, excluding information on drug use, dosage, and side effects, is as follows:

1. Exposure and Health Effects : Studies have investigated the exposure of humans, especially vulnerable populations like pregnant women, to parabens. For instance, research has explored the association between maternal paraben exposure and birth outcomes, finding sex-specific associations and potential impacts on child development without identifying a significant mediation of oxidative stress between maternal paraben exposure and birth outcomes (Chia-Huang Chang et al., 2019).

2. Biomarkers of Exposure : Research has identified biomarkers for assessing human exposure to dietary ellagitannins, compounds related in broader chemical studies, showing that metabolites like urolithin B could serve as biomarkers for exposure to specific dietary components with potential health benefits (B. Cerdá, F. Tomás-Barberán, J. Espín, 2005).

3. Environmental and Dietary Exposure : Investigations into the occurrence of parabens and their metabolites in various environments, including indoor dust and foodstuffs, have highlighted widespread exposure. These studies provide insights into the routes of human exposure to these compounds and suggest the need for further assessment of potential health risks associated with such exposure (Lei Wang, Chunyang Liao, Fang Liu, K. Kannan, 2013).

4. Metabolism and Elimination : Research into the metabolism and elimination of parabens has enhanced our understanding of how these compounds are processed by the human body, including the identification of novel metabolites and pathways for their excretion. This knowledge is crucial for assessing the potential health impacts of paraben exposure and for developing safer alternatives (Rebecca K. Moos et al., 2016).